Journal Name:Sustainable Materials and Technologies
Journal ISSN:
IF:0
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Number of Articles Per Year:0
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Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-02-26 , DOI:
10.1002/ppap.202200206
The potential antitumor application of low-temperature plasma (LTP) in immunotherapy has attracted wide attention from researchers. The induction of immunogenic cell death (ICD) is one of the possible mechanisms underlying this event. In this work, the immunogenicity of B16F10 melanoma cells treated with direct and indirect LTP protocols was investigated. The results revealed the concentrations of H2O2, NO, and NO2− increased as LTP treatment time was longer, while the cell viability decreased. By comparison, the direct treatment induced a stronger expression of ICD markers. In vivo, the LTP-treated B16F10 reduced tumor burden in C57BL/6 mice. This study demonstrated both direct and indirect LTP treatments triggered immunogenic cell death and were expected to provide an effective immunotherapy strategy.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-07-02 , DOI:
10.1002/ppap.202300071
Copolymer thin films with two types of functional groups have excellent performance as sensors, for example. The formation and deposition of allyl alcohol-acrylic acid copolymer films by pulsed high frequency plasma is a complex process. As usual, the chemical composition of the top surface of the films was investigated by XPS and FTIR measurements. Furthermore, contact angle measurements with water were used to characterise the hydrophilicity and wettability of the polymer films. After plasma deposition, a significant decrease in functional groups (OH and COOH) was observed compared to the classically copolymerised equivalent. The remaining functional groups, i.e. the majority of these groups, were sufficient for application as sensor layers. Segmental mobility and conductivity, important for sensor applications, were analysed by broadband dielectric spectroscopy.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-06-12 , DOI:
10.1002/ppap.202300060
The field of “plasma medicine” is expanding. It is based on advances in plasma physics and chemistry; a better knowledge of the species produced, a better control in the creation of gaseous plasmas, enable different plasma processes with potential different clinical applications. In the medical field, progress is being made towards predictive, preventive, personalized, participatory, and populational medicine. In particular, three-dimensional printing is useful in the challenge of customized oral healthcare. For example, plasma technology offers many options to optimize the use of custom-made prothesis, particularly in the area of oral medicine and oral surgery.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-04-03 , DOI:
10.1002/ppap.202200237
In this work, a nanosecond pulsed packed-bed discharge (PBD) plasma was developed for SF6 degradation under different dilution gases. The discharge form transfers from filamentary discharge to the combination of surface discharge and microdischarge after introducing the packing material regardless of the dilution gas used, and the local electric field strength and SF6 degradation performance are promoted. The mean electron energy and rate coefficient for SF6 excitation in SF6/Ar system are significantly higher than those in SF6/N2 or SF6/air system, which results in higher SF6 degradation efficiency in SF6/Ar system. Moreover, the response surface methodology based on the Box–Behnken design model was constructed to optimize several key process parameters including pulsed voltage, gas flow rate, oxygen content, and relative humidity, as well as assess the contribution of each parameter to SF6 degradation. The proposed optimization model shows a satisfactory correlation between the predicted and the experimental results. The energy yield concerning SF6 degradation in nanosecond pulsed PBD plasma achieves approximately 75.3 g/kWh with nearly complete degradation. This work is expected to provide an efficient and energy-saving plasma technique for SF6 degradation.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-07-23 , DOI:
10.1002/ppap.202300067
Cold atmospheric plasma (CAP), as a noninvasive technology, has shown promise in dentistry as it might successfully treat various oral conditions. The antimicrobial capacity of CAP has been proven and it is effective in reducing the main microorganisms responsible for oral infections. Furthermore, CAP has also been explored in the field of tissue regeneration with a great response from both soft and hard tissue. The surface modification ability of CAP is another area of interest, revealing a potential improvement in the osseointegration of dental implants. Additionally, there are other areas within dentistry that have studied the use of CAP, such as surface disinfection, bleaching, and cavity preparation.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-06-12 , DOI:
10.1002/ppap.202300052
Antibacterial properties and chemical changes of two culture media, Dulbecco's Modified Eagle Medium (DMEM) and Roswell Park Memorial Institute (RPMI), treated by RF-driven He/O2 plasma jet, were studied using various chemical diagnostics and assessing Escherichia coli inactivation. The antibacterial effect increased with the plasma treatment time and was stronger in RPMI than in DMEM. Formation of organic mono- and dichloramines of amino acids in DMEM/RPMI by hypochlorite produced by the reaction of plasma-generated O atoms with Cl− ions present in culture media were the major causes of the biocidal activity. This behavior was attributed to the action of tertiary chemical products formed by the decay of organic dichloramines. The thiobarbituric acid assay revealed malondialdehyde formation from glucose oxidation as the major component of the media.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-06-08 , DOI:
10.1002/ppap.202300026
In this study, we investigated the effect of Ar/He mixing ratio in the tetrafluoromethane/perfluorocyclobutane/Ar/He gas mixture on plasma parameters, SiO2 etching kinetics, and etching selectivity with respect to the amorphous carbon layer (ACL) mask in the inductively coupled plasma system with the low frequency (2 MHz) bias source. It was found that the type of dominant carrier gas does influence the output process characteristics through changes in both ion flux and CFx/F ratio determining the plasma polymerizing ability. In particular, He-rich plasmas exhibited better performance with respect to the faceting of ACL mask and SiO2/ACL etching selectivity.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1002/ppap.202300053
Inflammatory bowel disease (IBD) is a group of disorders with complex pathogenesis, including oxidative stress and microbial dysbiosis. The aim of this study was to analyze the effect of intracolonic administration of plasma-activated water (PAW) on the oxidative status and gut microbiota diversity in the colon of healthy mice and mice with IBD. Interestingly, PAW increased oxidative stress markers in the colon tissue, and this effect was more pronounced in IBD mice. Our results show that PAW increases microbial diversity in a healthy gut and decreases it in an inflamed gut. We conclude that the effect of PAW is bidirectional and depends on the underlying condition. Our findings do not support the proposed therapeutic potential of PAW in IBD.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1002/ppap.202300021
The use of a low-temperature plasma for the synthesis of amorphous silicon carbonitride (SiCN) nanoparticles enables the realization of sintered bulk samples with high thermal stability. Amorphous SiCN nanoparticles are produced from a mixture of silane, methane, and ammonia utilizing a mid-pressure, radio-frequency, continuous flow reactor. Particle characterization shows that the nanoparticles are largely amorphous with some crystalline silicon and silicon carbide domains <10 nm in size. Compositional tuning, controlled by varying the precursor flow rates, coupled with the uniform mixing of elements at the nanoscale, results in samples that resist crystallization even when sintered at temperatures as high as 2000°C. This study suggests that the low-temperature plasma synthesis of nanoparticles has great potential to produce bulk structural materials for application in harsh environments.
Sustainable Materials and Technologies ( IF 0 ) Pub Date: 2023-07-05 , DOI:
10.1002/ppap.202300078
A low-cost plasma-chemical hybrid process (PCHP) is proposed for simultaneous NOx and SOx treatment. PCHP can be integrated into existing desulfurization reactors by combining plasma oxidation and chemical reduction. PCHP is applied to glass melting furnace emissions with limited denitration technology, achieving higher removal efficiencies of NO, NOx, and SO2 (43%, 38%, and 28%, respectively) by optimizing reductant spray and installation angles. PCHP also improves fuel consumption, with a 0.04 increase in air ratio reducing energy consumption by 3.6 kL/day (equivalent to 6.6 t(CO2)/day reduction). In addition, PCHP allows for the collection and reuse of treated SO2 as sodium sulfate particles, making it a suitable aftertreatment technology for glass manufacturing exhaust.
Supplementary Information
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